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Compound of Interest

Compound Name: Deanxit

Cat. No.: B1669968

Audience: Researchers, scientists, and drug development professionals.

Introduction

Deanxit is a combination medication containing two active ingredients: flupentixol and
melitracen.[1] It is prescribed for the treatment of various mental health conditions, including
depression and anxiety.[1][2] The therapeutic effect of Deanxit is attributed to the synergistic
action of its components.

o Flupentixol: A typical antipsychotic from the thioxanthene class, it primarily acts as a
dopamine D1 and D2 receptor antagonist.[3][4][5][6] By blocking dopamine receptors, it
helps modulate mood and thoughts.[7][8] At low doses, it is known to have anxiolytic and
antidepressant effects.[3]

o Melitracen: A tricyclic antidepressant, it works by inhibiting the reuptake of norepinephrine
and serotonin, two key neurotransmitters, in the presynaptic terminals.[3][7][9] This action
increases the availability of these neurotransmitters in the synaptic cleft, which helps in
regulating mood.[9]

The dual mechanism of action, targeting both dopaminergic and monoaminergic systems,
makes Deanxit a subject of interest for preclinical anxiety research.[10][11] This document
provides detailed protocols for assessing the anxiolytic properties of Deanxit in rodent models
using a battery of well-established behavioral tests.
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Proposed Mechanism of Action

The anxiolytic effect of Deanxit is believed to result from its combined impact on key

neurotransmitter systems. Melitracen increases synaptic levels of serotonin and

norepinephrine, while flupentixol antagonizes dopamine D1/D2 receptors.
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Caption: Proposed dual mechanism of action for Deanxit's anxiolytic effects.

General Experimental Workflow

A typical workflow for assessing a novel compound involves animal acclimatization, baseline

testing (optional), drug administration, behavioral testing, and data analysis.
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1. Animal Acclimatization
(Habituation to facility & handling)

2. Group Assignment
(e.g., Vehicle, Deanxit Low Dose, Deanxit High Dose)

3. Drug Administration
(Specify route, e.g., i.p., oral gavage)

4. Pre-Test Interval
(e.g., 30-60 minutes post-injection)

5. Behavioral Testing Battery
(EPM, OFT, LDB)

6. Data Collection
(Automated video tracking)

7. Statistical Analysis
(e.g., ANOVA, t-test)

8. Interpretation of Results

Click to download full resolution via product page

Caption: General experimental workflow for rodent behavioral pharmacology.

Experimental Protocols
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Animals and Housing

Species: Male mice (e.g., C57BL/6J) or rats (e.g., Sprague-Dawley, Wistar).
Age/Weight: 8-10 weeks old; Mice: 20-30g, Rats: 200-300g.

Housing: House animals in groups of 3-5 per cage under a standard 12:12 hour light/dark
cycle with ad libitum access to food and water.

Acclimatization: Allow animals to acclimate to the housing facility for at least one week and to
the testing room for at least 30-60 minutes before any experiment.[12][13] Handle animals
for several days prior to testing to reduce handling-induced stress.[13]

Drug Preparation and Administration

Deanxit Composition: Each tablet typically contains 0.5 mg flupentixol and 10 mg
melitracen.[3][14]

Preparation: Crush Deanxit tablets and suspend the powder in a vehicle such as 0.9%
saline with 0.5% Tween 80. Prepare fresh on the day of the experiment.

Dosage: Conduct a dose-response study to determine the optimal anxiolytic dose.
Suggested starting doses for mice could range from 0.1 to 1.0 mg/kg (combined
components), based on typical doses of related compounds in rodent studies.[15]

Administration: Administer the drug solution via intraperitoneal (i.p.) injection or oral gavage.
Administer 30-60 minutes before behavioral testing. The control group should receive the
vehicle only.

Behavioral Testing Battery
Elevated Plus Maze (EPM) Test

e Principle: This test is based on the conflict between a rodent's natural tendency to explore a

novel environment and its aversion to open, elevated spaces.[13][16] Anxiolytic compounds
increase the proportion of time spent in the open arms.[17]
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e Apparatus: A plus-shaped maze elevated 50 cm above the floor, consisting of two open arms

(50 x 12 cm) and two enclosed arms (50 x 12 x 50 cm) arranged opposite each other.[18]

e Protocol:

o Place the animal in the central square of the maze, facing one of the closed arms.[13]

[¢]

[¢]

[e]

o

[12]

o Data Presentation:

After the test, return the animal to its home cage.

Allow the animal to explore the maze freely for 5 minutes.[13][19]

Record the session using an overhead video camera and tracking software.[13]

Thoroughly clean the maze with 70% ethanol between trials to eliminate olfactory cues.

Expected Effect of Deanxit

Parameter Description . .
(Anxiolytic)
S (Time spent in open arms /
Time in Open Arms (%) ) Increase
Total time) x 100
o (Number of entries into open
Entries into Open Arms (%) ] Increase
arms / Total arm entries) x 100
o (Time spent in closed arms /
Time in Closed Arms (%) Decrease

Total time) x 100

Total Arm Entries

Sum of entries into all arms

No significant change (to rule

out locomotor effects)

Open Field Test (OFT)

 Principle: This test assesses general locomotor activity and anxiety-like behavior in a novel,

open arena.[20][21][22] Anxious rodents tend to stay close to the walls (thigmotaxis), while

less anxious animals explore the center more freely.[23]
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o Apparatus: A square arena (e.g., 50 x 50 x 38 cm) made of non-porous plastic.[12] The
arena is typically divided into a central zone (e.g., 25 x 25 cm) and a peripheral zone by
video tracking software.[22]

e Protocol:

o Gently place the mouse in the center of the open field arena.[22]

o

Allow the animal to explore freely for 10-20 minutes.[12][23]

[¢]

Record the session using an overhead video camera and tracking software.

[¢]

After the session, return the animal to its home cage.

[e]

Clean the apparatus thoroughly with 70% ethanol between subjects.[12]

o Data Presentation:

o Expected Effect of Deanxit
Parameter Description . .
(Anxiolytic)

. (Time spent in the central zone
Time in Center (%) J Total fime) x 100 Increase
otal time) x

) ) Total distance moved within
Distance Traveled in Center Increase
the central zone

Time taken for the first entry
Latency to Enter Center , Decrease
into the central zone

_ , No significant change (to rule
) Total distance moved in the ) ]
Total Distance Traveled ] out sedative/hyperactive
entire arena

effects)
) Number of times the animal May increase (exploratory
Rearing Frequency o i
stands on its hind legs behavior)

Light-Dark Box (LDB) Test
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e Principle: This test relies on the innate aversion of rodents to brightly illuminated areas and

their preference for dark, enclosed spaces.[24][25] Anxiolytic drugs increase the time spent
in the light compartment.[24][26]

o Apparatus: A rectangular box divided into two compartments: a small, dark compartment

(approx. 1/3 of the box) and a larger, brightly illuminated compartment (approx. 2/3 of the

box).[24][27] The compartments are connected by a small opening.[24]

e Protocol:

o Place the animal in the center of the light compartment, facing away from the opening.

[e]

o

compartment.

o

[¢]

o Data Presentation:

After the test, return the animal to its home cage.

Allow the animal to explore the apparatus for 10 minutes.[25]

Use video tracking software to record the animal's movement and time spent in each

Clean the box thoroughly with 70% ethanol between trials.

Expected Effect of Deanxit

Parameter Description . .
(Anxiolytic)
o Total time spent in the

Time in Light Compartment (s) ) . Increase

illuminated area
N Number of entries from one

Transitions Increase
compartment to the other
Time taken for the first entry

Latency to Enter Dark Increase

into the dark compartment

Locomotor Activity

Total distance traveled
(measured by beam breaks or

software)

No significant change (to rule

out locomotor effects)

© 2025 BenchChem. All rights reserved.

7/10

Tech Support


https://en.wikipedia.org/wiki/Light-dark_box_test
https://maze.conductscience.com/portfolio/light-dark-box/
https://en.wikipedia.org/wiki/Light-dark_box_test
https://m.youtube.com/watch?v=I9JiIHUm5fE
https://en.wikipedia.org/wiki/Light-dark_box_test
https://animalab.eu/light-dark-box-and-open-field-combination-for-rats-or-mice
https://en.wikipedia.org/wiki/Light-dark_box_test
https://maze.conductscience.com/portfolio/light-dark-box/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Data Analysis and Interpretation

Data should be analyzed using appropriate statistical methods, such as Student's t-test (for two
groups) or one-way ANOVA followed by post-hoc tests (for multiple groups). A significant
increase in exploratory behavior in the aversive zones of the EPM, OFT, and LDB, without
significant changes in overall locomotor activity, would indicate an anxiolytic-like effect of
Deanxit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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